Cas no 3381-25-7 (1-Eicosanol, 1-methanesulfonate)

• Product Name: 1-Eicosanol, 1-methanesulfonate
• CAS No: 3381-25-7
• MF: C₂₁H₄₄O₃S
• MW: 376.637266159058
• CID: 2945010
• Update Time: 2025-06-30

1-Eicosanol, 1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Eicosanol, 1-methanesulfonate
• Eicosyl methane sulfonate

• Inchi： 1S/C21H44O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-25(2,22)23/h3-21H2,1-2H3
• InChI Key： PAKZAGYZSPQOLF-UHFFFAOYSA-N
• SMILES： C(OS(C)(=O)=O)CCCCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 479.9±14.0 °C(Predicted)

Additional information on 1-Eicosanol, 1-methanesulfonate

Introduction to 1-Eicosanol, 1-methanesulfonate (CAS No. 3381-25-7)

1-Eicosanol, 1-methanesulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 3381-25-7, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, a derivative of eicosanol, features a methanesulfonate group at the 1-position, which imparts distinct chemical characteristics suitable for various applications in synthetic chemistry and bioactive molecule development.

The molecular structure of 1-Eicosanol, 1-methanesulfonate consists of a long-chain aliphatic hydrocarbon backbone with a methanesulfonate functional group attached to the terminal carbon. This configuration makes it an interesting candidate for studies involving surfactant behavior, membrane interactions, and as an intermediate in the synthesis of more complex molecules. The methanesulfonate group enhances the water solubility of the compound while maintaining its hydrophobic nature, making it a versatile building block in drug design and material science.

In recent years, research has highlighted the potential applications of 1-Eicosanol, 1-methanesulfonate in pharmaceutical formulations. Its ability to act as a solubilizer and stabilizer for hydrophobic drugs has been explored in preclinical studies. For instance, researchers have investigated its role in enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs) by forming micellar structures or inclusion complexes. These findings suggest that 1-Eicosanol, 1-methanesulfonate could be a valuable component in novel drug delivery systems designed to improve therapeutic efficacy.

The compound has also shown promise in the field of cosmetics and personal care products. Its surfactant properties make it an effective emulsifier and cleansing agent, capable of forming stable emulsions with both oil and water phases. This characteristic is particularly useful in formulating skincare products, shampoos, and body washes where clarity and stability are critical. Additionally, its compatibility with other cosmetic ingredients has been studied for potential use in anti-aging creams and moisturizers due to its ability to enhance penetration and distribution of active ingredients.

From a synthetic chemistry perspective, 1-Eicosanol, 1-methanesulfonate serves as a key intermediate in the preparation of more complex molecules. The methanesulfonate group can be readily displaced under specific conditions, allowing for further functionalization and derivatization. This reactivity has been leveraged in the synthesis of sulfonamide-based compounds, which are known for their broad spectrum of biological activity. Researchers have utilized 1-Eicosanol, 1-methanesulfonate as a precursor in developing novel sulfonamides with potential applications in antimicrobial and anti-inflammatory therapies.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 1-Eicosanol, 1-methanesulfonate's properties. Molecular dynamics simulations have been employed to study its behavior in different environments, such as aqueous solutions or lipid bilayers. These simulations have provided insights into how the compound interacts with biological membranes and how its structure influences its function as a surfactant or drug carrier. Such computational studies are crucial for designing experiments and optimizing formulations based on empirical data.

The industrial relevance of 1-Eicosanol, 1-methanesulfonate extends beyond pharmaceuticals and cosmetics into agrochemicals and specialty chemicals. Its role as an intermediate in producing surfactants for pesticide formulations has been explored due to its ability to improve the wetting and spreading properties of active ingredients on plant surfaces. Furthermore, its stability under various environmental conditions makes it suitable for use in industrial cleaning agents where high performance is required.

In conclusion, 1-Eicosanol, 1-methanesulfonate (CAS No. 3381-25-7) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties make it an invaluable tool in pharmaceutical research, cosmetic formulation, synthetic chemistry, and industrial applications. As research continues to uncover new uses and refine existing ones, 1-Eicosanol, 1-methanesulfonate is poised to remain a key player in the development of innovative solutions that address global challenges in health care and material science.